New alkylthio-thieno[3,2-b]thiophene-substituted benzodithiophene-based highly efficient photovoltaic polymer†
Journal of Materials Chemistry C Pub Date: 2015-03-27 DOI: 10.1039/C5TC00627A
Abstract
We introduced an alkylthio-substituent on the thieno[3,2-b]thiophene side chain of the polymer and synthesized a new low band gap 2D-conjugated polymer, PSTTBDT-FTT. It showed more red-shifted absorption spectra and higher hole mobility than PTTBDT-FTT without the thio-functionality. The power conversion efficiency (PCE) of the PSTTBDT-FTT device reached 8.61%. This work demonstrates that the newly synthesized PSTTBDT-FTT is a promising donor material for high efficiency OPVs.
![Graphical abstract: New alkylthio-thieno[3,2-b]thiophene-substituted benzodithiophene-based highly efficient photovoltaic polymer](http://scimg.chem960.com/usr/1/C5TC00627A.jpg)
![New alkylthio-thieno[3,2-b]thiophene-substituted benzodithiophene-based highly efficient photovoltaic polymer†](https://scimg.chem960.com/usr/1/C5TC00627A.jpg)
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